2-{[3-(4-chlorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl]sulfanyl}-N-(4-hydroxyphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a complex organic molecule with a molecular formula of C23H21ClN4O2S . It contains a pyrazolo[1,5-a]pyrimidine core, which is a fused nitrogen-containing heterocyclic ring system .
Molecular Structure Analysis
The molecular structure of this compound can be inferred from its molecular formula, C23H21ClN4O2S . It contains a pyrazolo[1,5-a]pyrimidine core, which is a fused nitrogen-containing heterocyclic ring system . Further details about the exact structure would require more specific information or advanced analytical techniques.Scientific Research Applications
Anticancer Properties
Research into similar compounds has demonstrated the potential for anticancer properties. For example, studies on sulfonamide derivatives have shown significant in vitro anticancer activity against various cancer cell lines, including breast and colon cancer. These findings suggest that compounds with similar structural features could be explored for their anticancer activities, providing a basis for the development of novel therapeutic agents (Ghorab et al., 2015).
Antimicrobial Effects
Compounds with structures similar to 2-{[3-(4-chlorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl]sulfanyl}-N-(4-hydroxyphenyl)acetamide have shown promising antimicrobial effects. For instance, studies have found that certain 1,3,4-oxadiazole and acetamide derivatives exhibit potent antibacterial activity against both gram-negative and gram-positive bacteria. This suggests a potential application of such compounds in the development of new antimicrobial agents to combat resistant bacterial strains (Siddiqui et al., 2014).
Antioxidant Activity
The exploration of novel compounds for their antioxidant capabilities is crucial in the development of protective agents against oxidative stress-related diseases. Pyrazole-acetamide derivatives, for example, have been synthesized and characterized for their antioxidant activity. Such studies highlight the potential of compounds with similar molecular frameworks to act as antioxidants, which could be beneficial in preventing or treating diseases caused by oxidative damage (Chkirate et al., 2019).
Enzyme Inhibition for Therapeutic Applications
The inhibition of specific enzymes has therapeutic implications in the treatment of various diseases. Research on compounds structurally related to this compound has shown potential in inhibiting enzymes like cyclooxygenase-2 (COX-2), which is involved in inflammatory processes. Such findings open avenues for the development of novel anti-inflammatory agents (Singh et al., 2005).
Future Directions
properties
IUPAC Name |
2-[3-(4-chlorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl]sulfanyl-N-(4-hydroxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19ClN4O2S/c1-13-11-20(30-12-19(29)25-17-7-9-18(28)10-8-17)27-22(24-13)21(14(2)26-27)15-3-5-16(23)6-4-15/h3-11,28H,12H2,1-2H3,(H,25,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HHRMVTFRTOQDHH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(C(=NN2C(=C1)SCC(=O)NC3=CC=C(C=C3)O)C)C4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19ClN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.